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For Researchers, Scientists, and Drug Development Professionals

Introduction
Polycarbon fluoride (PCF), also known as graphite fluoride (CFx)n, is a solid-state lubricant

derived from the high-temperature reaction of fluorine gas with graphite, charcoal, or pyrolytic

carbon powder.[1] This material exhibits exceptional lubricating properties, particularly in

extreme environments where conventional liquid lubricants fail. Its unique layered crystal

structure, high thermal stability, and low coefficient of friction make it a valuable material for a

range of applications, from aerospace components to industrial machinery.[2][3] These

application notes provide a comprehensive overview of polycarbon fluoride's properties,

applications, and the experimental protocols for its evaluation.

Physicochemical Properties
Polycarbon fluoride is a microcrystalline powder that is highly hydrophobic.[1] Unlike its

precursor, graphite, it is an electrical insulator.[2] The stoichiometry of PCF can vary, with the

fluorine content influencing its color from dark grey (lower fluorine content) to cream white

(higher fluorine content), indicating a loss of aromatic character.[1] The properties of PCF are

highly dependent on the fluorine-to-carbon ratio (x in (CFx)n).
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Polycarbon fluoride is utilized in various demanding applications due to its robust

performance characteristics:

Aerospace: PCF is employed as a lubricant for components in vacuum and at elevated

temperatures, such as in foil gas bearings.[2] Polyimide-bonded PCF films serve as excellent

backup lubricants for these bearings up to approximately 350°C.[2]

Industrial Machinery: It is used as a wear-reduction additive in lubricants and as a

component in self-lubricating composites.[1]

High-Temperature Environments: PCF demonstrates stability in air at temperatures up to

400°C, outperforming lubricants like MoS2 which begin to oxidize around this temperature.[3]

Electronics: Due to its high energy density, it serves as a cathode material in "BR" type

lithium batteries.[1]

Quantitative Data on Lubricating Properties
The following tables summarize the key performance metrics of polycarbon fluoride as a

solid-state lubricant, often in comparison to other common solid lubricants.

Table 1: Coefficient of Friction of Polyimide-Bonded Solid Lubricant Films

Solid Lubricant Test Temperature (°C)
Minimum Friction
Coefficient

(CF1.1)n 25 - 500 0.08

MoS2 25 - 300 0.04

MoS2 350 0.05

MoS2 400 0.08

Data sourced from pin-on-disk friction tests in a dry-air atmosphere with 440C stainless-steel

riders and disks under a 1-kg load and a sliding speed of 2.6 m/sec.[4]

Table 2: Thermal Stability of Solid Lubricants
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Solid Lubricant Onset of Oxidation in Air
Thermal Stability in Non-
Oxidizing Environments

Polycarbon Fluoride (CFx)n ~400°C Not specified

Molybdenum Disulfide (MoS2) ~350°C Up to 1100°C

Polytetrafluoroethylene (PTFE)
Up to 260°C (retains good

mechanical properties)
Not specified

Data compiled from various sources.[2][3]

Experimental Protocols
Protocol 1: Evaluation of Friction and Wear using a Pin-
on-Disk Tester
This protocol outlines the methodology for determining the coefficient of friction and wear life of

polycarbon fluoride coatings.

1. Materials and Equipment:

Pin-on-disk friction and wear apparatus
Test specimens: 440C stainless-steel riders (pins) and disks
Polycarbon fluoride lubricant to be tested (e.g., as a bonded film)
Binder material (e.g., polyimide varnish)
Controlled atmosphere chamber (e.g., dry air with a moisture content of 20 ppm)
Heating element for temperature control
Load application system
Data acquisition system to record frictional force and time

2. Specimen Preparation:

Thoroughly clean the surfaces of the stainless-steel disks and riders.
Prepare the polyimide-bonded (CFx)n coating by mixing the PCF powder with the polyimide
varnish.
Apply a uniform film of the mixture onto the disk surface.
Cure the coating according to the binder manufacturer's specifications.
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3. Experimental Procedure:

Mount the coated disk and the rider in the pin-on-disk apparatus.
Set the desired environmental conditions (e.g., dry air atmosphere).
Apply a specified normal load (e.g., 1 kg) to the rider.
Set the rotational speed to achieve the desired linear sliding speed (e.g., 2.6 m/sec).
If conducting high-temperature tests, heat the chamber to the target temperature (e.g., 25°C
to 500°C).
Initiate the test and continuously record the frictional force and the number of cycles.
The test is concluded when the friction coefficient rises sharply, indicating the failure of the
lubricant film.

4. Data Analysis:

Calculate the coefficient of friction (μ) using the formula: μ = Frictional Force / Normal Load.
Determine the wear life as the total number of cycles or time until film failure.
Measure the wear on the rider and disk using profilometry or microscopy.

Protocol 2: General Screening of Solid Lubricating
Materials
This protocol describes a method for the preliminary evaluation of the lubricating properties of

solid materials.

1. Materials and Equipment:

Wear and friction tester
Solid lubricant specimens (e.g., 0.25 in. x 0.75 in. x 0.50 in. blocks)
Rotating disk (e.g., Type M-O-C stainless steel, 0.25-in. wide)
Load application system (e.g., capable of applying 1500 psi and 3000 psi)
Coolant/lubricant fluid (e.g., oil) delivery system
Temperature and friction monitoring instrumentation

2. Experimental Procedure:

Mount the solid lubricant block specimen and the rotating disk in the tester.
Apply the initial test load (e.g., 1500 psi).
Begin rotation of the disk at a set speed.
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If required, apply a coolant/lubricant fluid to the contact surfaces (e.g., 10 drops/min).[5]
Monitor and record the temperature and friction values.
For residual lubrication tests, supply oil initially and then stop the flow to evaluate
performance under starved lubrication conditions.[5]
Repeat the test at a higher load (e.g., 3000 psi).

3. Data Analysis:

Compare the friction and wear characteristics of different solid lubricant materials under the
same test conditions.
Evaluate the effect of load and lubrication conditions on the performance of each material.

Visualizations
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Caption: Workflow for Pin-on-Disk Lubricant Testing.
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Structural Properties

Performance Characteristics
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Caption: Relationship between PCF structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1176072#polycarbon-fluoride-as-a-solid-state-
lubricant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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